3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid

• IUPAC Name: 3-[2-(2-chloroanilino)-2-oxoethoxy]benzoic acid
• InChI: InChI=1S/C15H12ClNO4/c16-12-6-1-2-7-13(12)17-14(18)9-21-11-5-3-4-10(8-11)15(19)20/h1-8H,9H2,(H,17,18)(H,19,20)
• InChI Key: WDFUZXZNKVOSIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)COC2=CC=CC(=C2)C(=O)O)Cl
• Molecular Formula: C15H12ClNO4
• Molecular Weight: 305.71 g/mol

Description

3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain, inflammation, and fever. It was first introduced in 1999 and is now widely used in clinical practice.

Mechanism of Action

3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid selectively inhibits the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins, a group of inflammatory mediators. By inhibiting COX-2, 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important in cancer growth. It has also been shown to have neuroprotective effects, which may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid in lab experiments include its high potency and selectivity for COX-2, as well as its well-established safety profile. However, its limitations include its relatively high cost and the potential for off-target effects.

Future Directions

There are several potential future directions for research on 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid. These include its potential use in combination with other drugs for the treatment of cancer and its potential use as a neuroprotective agent in the treatment of Alzheimer's disease. Additionally, further research is needed to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid involves the reaction of 2,5-dimethylphenylsulfonyl chloride with 4-hydroxybenzoic acid to form an ester intermediate. This intermediate is then reacted with 2-amino-5-chlorobenzophenone to form 3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid.

Scientific Research Applications

3-{2-[(2-chlorophenyl)amino]-2-oxoethoxy}benzoic acid has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and cardiovascular disease. It has been shown to have anti-tumor, anti-inflammatory, and neuroprotective effects.